Cas no 2138347-21-2 (4-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile)

• Product Name: 4-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
• CAS No: 2138347-21-2
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6411878
• PubChem ID: 165472704
• Update Time: 2025-10-31

4-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
• 2138347-21-2
• EN300-1111855

• Inchi： 1S/C10H13N3O/c1-8(3-2-6-11)13-7-9(12)4-5-10(13)14/h4-5,7-8H,2-3,12H2,1H3
• InChI Key： YPWCPCZRHYRXLV-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1C(C)CCC#N)N

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.1Ų

Additional information on 4-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile

4-(5-Amino-2-Oxo-1,2-Dihydropyridin-1-Yl)Pentanenitrile: A Comprehensive Overview

4-(5-Amino-2-Oxo-1,2-Dihydropyridin-1-Yl)Pentanenitrile, commonly referred to by its CAS number 2138347-21-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements associated with this compound.

The molecular structure of 4-(5-Amino-2-Oxo-1,2-Dihydropyridin-1-Yl)Pentanenitrile is characterized by a dihydropyridine ring system, which is a well-known scaffold in medicinal chemistry. The dihydropyridine ring is a six-membered ring with two adjacent double bonds and one oxygen atom at the 2-position. The presence of an amino group at the 5-position and a nitrile group at the 4-position introduces unique electronic and steric properties to the molecule. These features make it a promising candidate for various biological assays and chemical modifications.

Recent studies have highlighted the potential of this compound as a precursor for the development of bioactive molecules. For instance, researchers have explored its role in enzyme inhibition and its ability to modulate cellular signaling pathways. The dihydropyridine moiety is particularly valuable due to its ability to act as a ligand for various receptors and ion channels. This property has led to investigations into its potential as an anti-inflammatory agent or a modulator of ion channel activity.

In terms of synthesis, 4-(5-Amino-2-Oxo-1,2-Dihydropyridin-1-Yl)Pentanenitrile can be prepared through a variety of methods, including condensation reactions and cyclization processes. One common approach involves the reaction of an amino aldehyde with a nitrile-containing compound under specific conditions to form the dihydropyridine ring. The optimization of these synthetic routes has been a focus of recent research efforts, with scientists aiming to improve yield and purity while reducing production costs.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an application standpoint, 4-(5-Amino-2-Oxo-1,2-Dihydropyridin-1-Yl)Pentanenitrile has shown promise in the field of drug delivery systems. Its ability to form stable complexes with metal ions has led to its exploration as a component in nanocarriers for targeted drug delivery. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented in several recent publications.

In conclusion, 4-(5-Amino-2-Oxo-1,2-Dihydropyridin-1-Yl)Pentanenitrile, CAS number 2138347-21-2, represents a versatile compound with diverse applications across multiple disciplines. Its structural features, synthetic accessibility, and biological activities make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of modern chemistry and pharmacology.